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Compound of Interest

Compound Name: JWG-071

Cat. No.: B10817683

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential, step-by-step guidance for the safe disposal of JWG-071, a
kinase-selective chemical probe for ERK5. Adherence to these procedures is vital to mitigate
risks to personnel and the environment.

Immediate Safety and Hazard Information

JWG-071 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, it is imperative to prevent its release into the environment. All disposal
procedures should be conducted in accordance with local, state, and federal regulations, as
well as institutional environmental health and safety (EHS) guidelines.

Key Hazard Data
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Hazard Classification Description Precautionary Statement

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
Acute Oral Toxicity (Category ) this product. P301 + P312: IF
Harmful if swallowed.
4) SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.
Acute Aquatic Toxicity ) o P273: Avoid release to the
Very toxic to aquatic life. )
(Category 1) environment.
Chronic Aquatic Toxicity Very toxic to aquatic life with ]
) P391: Collect spillage.
(Category 1) long lasting effects.

P501: Dispose of contents/
Disposal container to an approved

waste disposal plant.[1]

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocols outline the necessary steps for the safe disposal of JWG-071 in various
forms.

Disposal of Unused or Expired JWG-071 (Solid)

» Containerization: Ensure the original container of solid JWG-071 is securely sealed. If the
original container is compromised, transfer the material to a new, compatible, and properly
labeled container.

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name ("JWG-071"), the CAS number (2250323-50-1), and the relevant hazard
pictograms (e.g., harmful, environmental hazard).
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e Segregation: Store the container with other compatible solid chemical waste, away from
acids, bases, and oxidizing agents[1].

» Waste Pickup: Arrange for disposal through your institution's EHS department or a licensed
hazardous waste disposal contractor. Do not dispose of solid JWG-071 in regular laboratory
or municipal trash.

Disposal of JWG-071 Solutions

o Collection: Collect all solutions containing JWG-071 in a dedicated, leak-proof, and
chemically compatible waste container. Suitable container materials include glass or
polyethylene.

e Labeling: Label the waste container with "Hazardous Waste," the full chemical name ("JWG-
071"), the solvent(s) used, and an estimated concentration of the active compound. Include
the appropriate hazard pictograms.

o Storage: Store the waste container in a designated satellite accumulation area, ensuring the
lid is securely fastened to prevent evaporation and spills.

o Disposal: Contact your institution's EHS office for pickup and disposal by a certified
hazardous waste management company. Do not pour JWG-071 solutions down the drain.

Disposal of Contaminated Labware and Personal
Protective Equipment (PPE)

¢ Solid Waste: Items such as gloves, pipette tips, and weighing paper that are contaminated
with JWG-071 should be collected in a designated hazardous waste bag or container.

o Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone). The rinsate must be collected as hazardous waste. After
decontamination, the glassware can be washed and reused. If the glassware is to be
discarded, it should be disposed of as hazardous solid waste.

» Labeling: All containers for contaminated solid waste must be clearly labeled as "Hazardous
Waste" and specify the contaminant (JWG-071).
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» Disposal: Dispose of the collected contaminated materials through your institution's
hazardous waste program.

Visualizing the Disposal Workflow

The following diagrams illustrate the logical flow for the proper disposal of JWG-071.

Contaminated Materials Disposal

Contaminated Labware/PPE | Segregate and Collect in Labeled Container P Store as Hazardous Solid Waste P Arrange for EHS Pickup

JWG-071 Solution Disposal

Waste JWG-071 Solution | Collect in Labeled Waste Container P> Store in Satellite Accumulation Area P Arrange for EHS Pickup

Solid JWG-071 Disposal

Unused/Expired Solid JWG-071 P Securely Seal in Labeled Container P Store as Hazardous Solid Waste P Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the disposal of solid, solution, and contaminated forms of JWG-071.
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JWG-071 Waste Generated

Is the waste solid?

Follow Solid Disposal Protocol

Follow Contaminated Materials Protocol Do NOT Discard in Trash or Drain

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate JWG-071 disposal procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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